Cas no 1858438-62-6 (3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine
• CAS No: 1858438-62-6
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6039843
• PubChem ID: 165482886
• Update Time: 2025-05-25

3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine
• EN300-1108384
• 1858438-62-6

• Inchi： 1S/C12H21N3/c1-9-11(13)10(2)15(14-9)8-12(3)6-4-5-7-12/h4-8,13H2,1-3H3
• InChI Key： MSZDUBAAPFLQPY-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)CC1(C)CCCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine

Introduction to 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine (CAS No. 1858438-62-6)

3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 1858438-62-6, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple substituents, including dimethyl groups and a 1-methylcyclopentylmethyl side chain, contributes to its distinct chemical profile and may influence its interactions with biological targets.

The synthesis and characterization of 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine have been subjects of extensive research in recent years. The compound's molecular structure, featuring a rigid pyrazole core with bulky substituents, suggests potential applications in drug discovery and development. Specifically, the 1-methylcyclopentylmethyl group introduces a degree of steric hindrance that could modulate binding affinity to biological receptors, making it a promising candidate for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacokinetic and pharmacodynamic properties of 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine with greater precision. Studies indicate that the compound exhibits favorable solubility characteristics and metabolic stability, which are critical factors for its potential use in pharmaceutical formulations. Furthermore, preliminary in vitro assays have revealed interesting interactions with various biological pathways, suggesting its utility in addressing multiple therapeutic challenges.

The pyrazole scaffold is well-documented for its role in medicinal chemistry due to its ability to engage with a wide range of biological targets. The introduction of alkyl and aryl groups into the pyrazole ring can significantly alter its pharmacological profile. In the case of 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine, the combination of these substituents may enhance its binding affinity to enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer biology. These findings align with the growing interest in developing small-molecule inhibitors based on pyrazole derivatives.

One of the most compelling aspects of 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine is its potential as a lead compound for further derivatization. Researchers have employed structure-based drug design strategies to modify its core structure while retaining its bioactive properties. By systematically altering substituent groups or introducing additional functional moieties, scientists aim to optimize its therapeutic efficacy and minimize off-target effects. This approach underscores the importance of 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine as a valuable intermediate in the development of novel pharmaceuticals.

The compound's unique structural features also make it an attractive candidate for exploring new synthetic methodologies. Advances in organic synthesis have enabled the efficient preparation of complex pyrazole derivatives like 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-amine, opening doors for further chemical innovation. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing intricate molecular frameworks while maintaining high yields and purity.

In conclusion, 3,5-dimethyl-1-[(1-methylcyclopentyl)methyl]-1H-pyrazol-4-am ine (CAS No. 1858438-62 -6) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its potential applications in drug discovery are vast, ranging from anti-inflammatory agents to neuroprotective compounds. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation therapeutics.